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Introduction: The Synthetic Challenge of a
Bifunctional Building Block

3-Fluoroisonicotinic acid is a valuable heterocyclic building block in medicinal chemistry and
materials science.[1] Its utility stems from the unique electronic properties conferred by the
pyridine ring and the fluorine substituent, which can modulate basicity, metabolic stability, and
intermolecular interactions.[2] However, the presence of two distinct reactive centers—the
carboxylic acid at the C4 position and the nitrogen atom of the pyridine ring—presents a
significant challenge in multi-step organic synthesis.

Unchecked, the acidic proton of the carboxyl group can interfere with base-mediated reactions,
while the nitrogen's lone pair can coordinate to metal catalysts or react with electrophiles.[3][4]
Therefore, a robust and often orthogonal protecting group strategy is essential to achieve
chemoselectivity and high yields in complex synthetic routes. This guide provides a detailed
analysis of protecting group strategies for 3-fluoroisonicotinic acid, explaining the chemical
rationale behind procedural choices and offering detailed, field-tested protocols.
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Reactivity Profile of 3-Fluoroisonicotinic Acid

A successful protection strategy is built upon a thorough understanding of the substrate's
reactivity. The electronic landscape of 3-fluoroisonicotinic acid is dominated by two key
features:

» The Pyridine Nitrogen: The nitrogen atom makes the aromatic ring "mt-deficient,” significantly
reducing its reactivity towards electrophilic aromatic substitution compared to benzene.[5]
Electrophilic attack, if forced, occurs preferentially at the C3 and C5 positions to avoid
placing a positive charge on the electronegative nitrogen atom.[6]

o The Fluorine Substituent: As a strongly electron-withdrawing group, the fluorine atom further
deactivates the ring towards electrophilic attack and reduces the basicity (and
nucleophilicity) of the pyridine nitrogen (pKa of pyridine = 5.2; pKa of 3-fluoropyridine = 3.0).
[7]

e The Carboxylic Acid: This group is acidic and can be readily deprotonated. Its presence
directs the need for protection in reactions involving bases or nucleophiles. It is also a
deactivating group for electrophilic aromatic substitution.

This electronic profile means that reactions must be carefully planned. The weakly nucleophilic
nitrogen is less problematic than in simple pyridine, but the acidic carboxylic acid often requires
masking.

Strategy I: Protection of the Carboxylic Acid Group

Protecting the carboxylic acid is the most common first step. It prevents interference from the
acidic proton and precludes the carboxylate from acting as a competing nucleophile.[3] The
choice of protecting group depends on the stability required for subsequent steps and the
conditions available for its eventual removal.

Selection of Carboxyl Protecting Groups

The most common strategy is conversion to an ester. The stability of the ester toward acidic or
basic hydrolysis and other reaction conditions determines its suitability.
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Protecting Group

Introduction
Method

Deprotection
Conditions

Stability & Key
Insights

Methyl/Ethyl Ester

Fischer Esterification
(ROH, H+ cat.)[8][9];
SOCI2 then ROH[10]

Saponification (e.g.,
LiOH, NaOH); Strong
acid (e.g., 6M HCI)

Robust & Economical:
Highly stable to a wide
range of non-
hydrolytic conditions.
Deprotection requires
harsh basic or acidic
conditions, limiting its

orthogonality.

Benzyl (Bn) Ester

Benzyl alcohol,
DCC/DMAP; Benzyl
bromide, base (e.g.,
Cs2CO03)

Catalytic
Hydrogenolysis (H2,
Pd/C); Strong acids

Orthogonal Choice:
Cleaved under neutral
hydrogenolysis
conditions, which are
compatible with many
other protecting
groups (e.g., Boc, silyl
ethers).[11]

tert-Butyl (tBu) Ester

Isobutylene, H+ cat.;
Boc Anhydride, DMAP

Strong acid (e.g.,
Trifluoroacetic Acid,
TFA)[12][13]

Acid-Labile: Stable to
base and
hydrogenolysis. A
cornerstone of the
Fmoc/tBu strategy in
peptide synthesis,
offering excellent

orthogonality.[14]

Silyl Esters (e.g.,
TBDMS)

Silyl chloride (e.g.,
TBDMSCI), base

(e.g., Imidazole)

Fluoride sources (e.g.,
TBAF); Mild acid

Mild Deprotection:
Very labile and less
common for robust
protection. Useful
when extremely mild,
non-acidic, non-basic,
and non-

hydrogenolytic
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removal is required.
[15][16]

Protocol 1: Methyl Ester Protection via Fischer
Esterification

This protocol describes the formation of Methyl 3-fluoroisonicotinate, a stable and common
intermediate.

Caption: Workflow for Methyl Ester Protection.

Materials:

e 3-Fluoroisonicotinic acid (1.0 eq)

¢ Methanol (MeOH), anhydrous (20-30 mL per gram of acid)

e Sulfuric acid (H2S0a4), concentrated (0.1-0.2 eq)

e Saturated sodium bicarbonate (NaHCOs3) solution

o Ethyl acetate (EtOAC)

¢ Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

e Setup: To a round-bottom flask equipped with a reflux condenser, add 3-fluoroisonicotinic
acid and methanol. Stir the suspension to dissolve as much of the solid as possible.

e Acid Addition: Cool the flask in an ice bath. Slowly and carefully add concentrated sulfuric
acid dropwise to the stirring mixture.

o Scientist's Note:The reaction is exothermic. Adding the acid slowly at 0 °C prevents
uncontrolled heating. The acid protonates the carbonyl oxygen, making the carbonyl
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carbon more electrophilic and susceptible to attack by the weakly nucleophilic methanol.
[91[17]

o Reaction: Remove the ice bath and heat the mixture to reflux (approx. 65 °C). Monitor the
reaction progress by TLC or LC-MS until the starting material is consumed (typically 6-12
hours).

o Workup - Neutralization: Cool the reaction mixture to room temperature. Slowly pour it into a
beaker containing a stirred, saturated NaHCOs solution until effervescence ceases.

o Scientist's Note:This step neutralizes the sulfuric acid catalyst and any remaining
carboxylic acid. Perform this step cautiously as CO:z evolution can be vigorous.

o Extraction: Transfer the neutralized mixture to a separatory funnel and extract with ethyl
acetate (3x volumes). Combine the organic layers.

e Washing & Drying: Wash the combined organic layers with brine, then dry over anhydrous
MgSOea.

 Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.
The resulting crude methyl 3-fluoroisonicotinate can be purified by vacuum distillation or
flash column chromatography if necessary.

Strategy Il: Protection of the Pyridine Nitrogen

While the fluorine atom reduces the basicity of the pyridine nitrogen, protection may still be
necessary, particularly for reactions involving strong electrophiles or organometallic reagents
where the lone pair can interfere.

Selection of Pyridine Nitrogen Protecting Groups
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N-Oxide

m-CPBA,

PCls, PPhs; H2, Pd/C
H202/AcOH[18]

Modulates Reactivity:
Protects the lone pair
and electronically
alters the ring,
activating the C2/C6
positions for
nucleophilic attack
and the C4 for
electrophilic attack.[7]
[19] A versatile
intermediate.

Borane (BH3)

Complex

Reflux in MeOH;
BHs:-THF or BHs-SMe:z o
Acidic workup

Lewis Acid Protection:
Forms a stable adduct
that masks the
nitrogen's lone pair
and nucleophilicity.
Useful for directing
ortho-lithiation or
preventing
coordination to metal

centers.[20]

Quaternization (e.qg.,

Benzyl)

Nucleophilic
Benzyl Bromide displacement (e.g.,

PPh3)[21][22][23]

Activation Strategy:
Primarily used to
activate the pyridine
ring towards
nucleophilic attack,
rather than for simple

inert protection.[21]

Protocol 2: Pyridine N-Oxide Formation

This protocol details the conversion of a 3-fluoropyridine derivative to its corresponding N-

oxide, a key intermediate for further functionalization.
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Caption: Workflow for N-Oxide Protection/Deprotection.

Materials:

» Methyl 3-fluoroisonicotinate (or other carboxyl-protected derivative) (1.0 eq)

e meta-Chloroperoxybenzoic acid (m-CPBA), ~77% (1.1-1.3 eq)

e Dichloromethane (DCM), anhydrous

e 10% Sodium thiosulfate (Na=S203) solution

o Saturated sodium bicarbonate (NaHCOs3) solution

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

o Setup: Dissolve the starting carboxyl-protected 3-fluoroisonicotinic acid in anhydrous DCM in
a round-bottom flask.

e Oxidation: Add m-CPBA portion-wise to the solution at room temperature.

o Scientist's Note:The reaction is typically clean and proceeds smoothly. The electron-
withdrawing nature of the substituents makes the pyridine nitrogen less reactive, so the
reaction may require extended time or gentle heating compared to simple pyridines.[18]

e Monitoring: Stir the reaction at room temperature and monitor by TLC or LC-MS until the
starting material is fully consumed (typically 12-24 hours).

e Workup - Quenching: Transfer the reaction mixture to a separatory funnel. Wash with 10%
Naz=S203 solution to quench any remaining peracid.

e Workup - Neutralization: Wash with saturated NaHCOs solution to remove the m-
chlorobenzoic acid byproduct. Repeat until the aqueous layer is basic.

» Drying and Purification: Wash with brine, dry the organic layer over MgSOa, filter, and
concentrate under reduced pressure. The crude N-oxide can be purified by recrystallization
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or column chromatography.

o (Optional) Deprotection: To remove the N-oxide, dissolve the compound in a solvent like
toluene or acetonitrile, add triphenylphosphine (PPhs) or phosphorus trichloride (PCls) (1.2
eq), and heat until deoxygenation is complete.

Orthogonal Protection Schemes: Maximizing
Synthetic Flexibility

For complex syntheses requiring sequential modification at the carboxyl and pyridine ring, an
orthogonal strategy is paramount.[24] This approach allows for the selective removal of one
protecting group in the presence of another.[11][14]

Example Orthogonal Strategy: A powerful combination is the benzyl (Bn) ester for the
carboxylic acid and the N-oxide for the nitrogen.

Caption: Orthogonal Deprotection Pathways.

Protect Acid: Convert 3-fluoroisonicotinic acid to its benzyl ester.
¢ Protect Nitrogen: Oxidize the benzyl 3-fluoroisonicotinate to the N-oxide.

o Perform Ring Chemistry: With the carboxyl group protected, perform desired reactions on
the pyridine ring (e.g., nucleophilic aromatic substitution at C2/C6).

» Selectively Deprotect Nitrogen: Treat with PPhs to deoxygenate the N-oxide, leaving the
benzyl ester untouched.

o Perform Carboxyl Chemistry: Convert the ester to other functional groups (e.g., amide via
aminolysis).

o Final Deprotection: Remove the benzyl ester via catalytic hydrogenolysis to reveal the free
carboxylic acid.

This strategy allows for precise, stepwise modifications that would be impossible on the
unprotected molecule.

© 2026 BenchChem. All rights reserved. 8/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11074410/
https://en.wikipedia.org/wiki/Protecting_group
https://www.researchgate.net/profile/Karen-Darbinyan/post/Can-anyone-suggest-debenzylation-on-solid-phase-peptide-synthesis/attachment/5c2a41b9cfe4a764550cf5d6/AS%3A709935444795393%401546273208921/download/43552781.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Conclusion

The successful application of 3-fluoroisonicotinic acid in synthesis hinges on the judicious
selection and implementation of protecting groups. For simple modifications, a robust
esterification of the carboxylic acid is often sufficient. For more intricate molecular construction,
an orthogonal strategy, such as the combination of a benzyl ester and an N-oxide, provides the
necessary control and flexibility. By understanding the underlying reactivity of the molecule and
the specific properties of each protecting group, researchers can navigate the synthetic
challenges and unlock the full potential of this versatile building block.

References

o Kutney, J. P., & Greenhouse, R. (1975). The Protection and Deprotection of the Pyridine
Nitrogen. Synthetic Communications, 5(2), 119-124. [Link]

e Jana, S., & Li, Y. (2011). “Supersilyl” Group as Novel Carboxylic Acid Protecting Group:
Application to Highly Stereoselective Aldol and Mannich Reactions. Angewandte Chemie
International Edition, 50(34), 7915-7919. [Link]

e Jana, S., & Li, Y. (2011). The supersilyl group as a carboxylic acid protecting group:
application to highly stereoselective aldol and Mannich reactions. PubMed, 50(34), 7915-9.
[Link]

e Neves, B. J., et al. (2012). A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-
carboxylate by Nucleophilic Aromatic Substitution. Molecules, 17(9), 10652-10660. [Link]

e Kutney, J. P,, & Greenhouse, R. (1975). The Protection and Deprotection of the Pyridine
Nitrogen. Marcel Dekker, Inc.[Link]

e Sopova, M., et al. (2015). Selective Acetalization in Pyridine: A Sustainable 5'-O-(2-
Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs. Organic Letters,
17(15), 3842-3845. [Link]

e Cheprakov, A. V., et al. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated
Coupling of a,a-Difluoro-f-iodoketones with Silyl Enol Ethers. The Journal of Organic
Chemistry, 82(24), 13447-13455. [Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.tandfonline.com/doi/abs/10.1080/00397917508061910
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3315570/
https://pubmed.ncbi.nlm.nih.gov/21761528/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6268715/
https://www.tandfonline.com/doi/pdf/10.1080/00397917508061910
https://pubmed.ncbi.nlm.nih.gov/26200201/
https://pubs.acs.org/doi/10.1021/acs.joc.7b02447
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Wang, P., et al. (2018). dM-Dim for Carboxylic Acid Protection. Molecules, 23(4), 794. [Link]

ResearchGate. (2008). An Application of Borane As a Protecting Group for Pyridine. The
Journal of Organic Chemistry, 73(17), 6899-901. [Link]

Jaros, S., & Rasmussen, P. H. (2002). A Simple Method for Synthesis of Active Esters of
Isonicotinic and Picolinic Acids. Molecules, 7(6), 509-512. [Link]

AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

Roe, A., & Seligman, R. B. (1955). THE PREPARATION OF 3-FLUOROISONICOTINIC
ACID AND RELATED COMPOUNDS. The Journal of Organic Chemistry, 20(11), 1545-1549.
[Link]

Vautravers, N. F,, et al. (2019). Reagent for the Chemoselective Reduction of Carboxylic
Acids to Aldehydes. Organic Letters, 21(15), 5944-5948. [Link]

ResearchGate. (n.d.). Nucleophilic fluorination of pyridine-N-oxides via 2-
pyridyltrialkylammonium salts.[Link]

Fields, G. B., et al. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal
carboxyl functions in solid-phase peptide synthesis. Journal of Peptide Research, 55(3), 161-
214. [Link]

Semantic Scholar. (1975). The Protection and Deprotection of the Pyridine Nitrogen. [Link]
Wikipedia. (n.d.). Protecting group. [Link]

Anuszewska, E. L., & Koziorowska, J. H. (1995). Role of pyridine N-oxide in the cytotoxicity
and genotoxicity of chloropyridines. Toxicology in Vitro, 9(2), 91-94. [Link]

ResearchGate. (n.d.). Amino Acid-Protecting Groups. [Link]
University of Liverpool. (n.d.). Pyridines: properties, syntheses & reactivity. [Link]

ResearchGate. (2017). Any procedure for the esterification of isonicotinic acid?[Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6017326/
https://www.researchgate.net/publication/23204094_An_Application_of_Borane_As_a_Protecting_Group_for_Pyridine
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6237839/
https://www.aapptec.com/amino-acid-derivatives-for-peptide-synthesis-s-2/
https://pubs.acs.org/doi/abs/10.1021/jo01128a015
https://pubs.acs.org/doi/10.1021/acs.orglett.9b02167
https://www.researchgate.net/figure/Nucleophilic-fluorination-of-pyridine-N-oxides-via-2-pyridyltrialkylammonium-salts_fig11_330058320
https://pubmed.ncbi.nlm.nih.gov/10798357/
https://www.semanticscholar.org/paper/The-Protection-and-Deprotection-of-the-Pyridine-Kutney-Greenhouse/968e7343e7428f52281895a94042861c8413b821
https://en.wikipedia.org/wiki/Protecting_group
https://pubmed.ncbi.nlm.nih.gov/20650067/
https://www.researchgate.net/publication/225191888_Amino_Acid-Protecting_Groups
https://www.liverpool.ac.uk/media/livacuk/schoolofphysicalsciences/loc/teaching/chem242/CHEM242_Pyridine_Handout_Part_1.pdf
https://www.researchgate.net/post/Any_procedure_for_the_esterification_of_isonicotinic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The Organic Chemistry Tutor. (2017, July 28). Electrophilic substitution reactions - pyridine
[Video]. YouTube. [Link]

Dr. Tahira Malla. (2020, July 5). Protecting Groups for Carboxylic acid [Video]. YouTube.
[Link]

Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

Quora. (2017). Why does an electrophilic substitution reaction take place in the 3rd position
of pyridine?[Link]

AK LECTURES. (2023, February 20). Reactions at alpha carbon Part 16 -Decarboxylation of
3-oxo Carboxylic acids [Video]. YouTube. [Link]

Roe, A., & Seligman, R. B. (1955). THE PREPARATION OF 3-FLUOROISONICOTINIC
ACID AND RELATED COMPOUNDS. The Journal of Organic Chemistry. [Link]

SynArchive. (n.d.). Protecting Groups List. [Link]
Organic Chemistry Portal. (n.d.). Decarboxylation. [Link]

El-Ghanam, A. M. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC,
2001(i), 242-268. [Link]

Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under
Acidic Conditions. [Link]

Chemistry LibreTexts. (2021). 18.5: Decarboxylation of Carboxylic Acids. [Link]
Baran, P. (2012). Pyridine N-Oxides. Baran Group Meeting. [Link]

Siskin, M., et al. (1996). Decarboxylation and Coupling Reactions of Aromatic Acids under
Coal-Liquefaction Conditions. Energy & Fuels, 10(3), 635-643. [Link]

ResearchGate. (2002). Hydrolytic Decarboxylation of Carboxylic Acids and the Formation of
Protonated Carbonic Acid. [Link]

Organic Chemistry Portal. (n.d.). Pyridine N-oxide derivatives. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.youtube.com/watch?v=Fj-mYRTpB40
https://www.youtube.com/watch?v=kYJjY8V6-Xw
https://www.organic-chemistry.org/protectivegroups.htm
https://www.quora.com/Why-does-an-electrophilic-substitution-reaction-take-place-in-the-3rd-position-of-pyridine
https://www.youtube.com/watch?v=r_WzQzT4uG0
https://pubs.acs.org/doi/10.1021/jo01128a015
https://www.synarchive.com/protecting-groups
https://www.organic-chemistry.org/namedreactions/decarboxylation.shtm
https://www.arkat-usa.org/get-file/18975/
https://www.masterorganicchemistry.com/2022/11/16/fischer-esterification/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/18%3A_Carboxylic_Acids_and_Their_Derivatives/18.05%3A_Decarboxylation_of_Carboxylic_Acids
https://baranlab.org/wp-content/uploads/2020/11/Pyridine-N-Oxides-Andreas.pdf
https://pubs.acs.org/doi/10.1021/ef950193o
https://www.researchgate.net/publication/257321685_Hydrolytic_Decarboxylation_of_Carboxylic_Acids_and_the_Formation_of_Protonated_Carbonic_Acid
https://www.organic-chemistry.org/chemicals/oxidations/pyridine-n-oxide.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ jOeCHEM. (2019, January 25). Esterification--Making Esters from Carboxylic Acids [Video].
YouTube. [Link]

* Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines. [Link]

e Mayr, H. (n.d.). Nucleophilicity of Amines, Amino Acids and Pyridines. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6161831/
https://m.youtube.com/watch?v=tQANqqfQo34
https://www.arkat-usa.org/get-file/19897/
https://www.youtube.com/watch?v=uUv5gIzw0xI
https://www.researchgate.net/publication/23149403_An_Application_of_Borane_As_a_Protecting_Group_for_Pyridine
https://www.tandfonline.com/doi/abs/10.1080/00397917508061441
https://www.tandfonline.com/doi/pdf/10.1080/00397917508061441
https://www.semanticscholar.org/paper/e86e7ba5f5eb72d476d258a44f8e23f2cc4642cf
https://pubmed.ncbi.nlm.nih.gov/11074410/
https://pubmed.ncbi.nlm.nih.gov/11074410/
https://www.benchchem.com/product/b1400044/docs#application-note-strategic-protection-of-3-fluoroisonicotinic-acid-for-advanced-synthesis
https://www.benchchem.com/product/b1400044/docs#application-note-strategic-protection-of-3-fluoroisonicotinic-acid-for-advanced-synthesis
https://www.benchchem.com/product/b1400044/docs#application-note-strategic-protection-of-3-fluoroisonicotinic-acid-for-advanced-synthesis
https://www.benchchem.com/product/b1400044/docs#application-note-strategic-protection-of-3-fluoroisonicotinic-acid-for-advanced-synthesis
https://www.benchchem.com/product/b1400044?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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